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An In-depth Whitepaper for Researchers and Scientific Professionals on the Synthesis,

Discovery, and Formal Naming of Element 115.

This guide provides a comprehensive technical overview of the official naming of element 115,

Moscovium (Mc), by the International Union of Pure and Applied Chemistry (IUPAC). It details

the experimental protocols that led to its synthesis and discovery, presents the quantitative

decay data of its isotopes, and outlines the logical workflow of the discovery experiments. This

document is intended for researchers, scientists, and professionals in drug development and

related scientific fields who require a detailed understanding of the processes behind the

discovery of superheavy elements.

Introduction and Formal Naming
Moscovium (Mc), a synthetic, superheavy element with atomic number 115, was officially

named on November 28, 2016, by the IUPAC.[1] Prior to its official naming, it was known by the

provisional systematic name Ununpentium (Uup).[2][3] The name "Moscovium" honors the

Moscow Oblast in Russia, the location of the Joint Institute for Nuclear Research (JINR), where

the pivotal discovery experiments were conducted.[1][2]

The discovery was the result of a collaborative effort between scientists at the JINR in Dubna,

Russia, and the Lawrence Livermore National Laboratory (LLNL) in California, USA.[4][5] The

first successful synthesis occurred in August 2003, with the findings published in February

2004.[3][6] The IUPAC/IUPAP Joint Working Party officially recognized the discovery in
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December 2015, attributing it to the JINR-LLNL collaboration and paving the way for its formal

naming.[3][4]

Experimental Protocol: Synthesis of Moscovium
The synthesis of Moscovium was achieved through a "hot fusion" nuclear reaction. The

following protocol is based on the discovery experiments conducted at the Flerov Laboratory of

Nuclear Reactions (FLNR) within the JINR.[7]

2.1 Accelerator and Target

Projectile: A beam of Calcium-48 (⁴⁸Ca) ions.

Accelerator: The U400 heavy-ion cyclotron was used to accelerate the ⁴⁸Ca ions to the

required energy.

Target: A rotating target consisting of a layer of Americium-243 oxide (²⁴³AmO₂) deposited on

a 1.5 µm-thick titanium (Ti) foil.

Beam Energy: The experiments utilized two primary bombarding energies: 248 MeV and 253

MeV.

Beam Dose: A total beam dose of approximately 4.3 x 10¹⁸ ⁴⁸Ca projectiles was delivered to

the target at the 248 MeV energy level.[8]

2.2 Separation and Detection

Separator: The Dubna Gas-Filled Recoil Separator (DGFRS) was employed to separate the

synthesized superheavy nuclei from the unreacted ⁴⁸Ca beam projectiles and other reaction

byproducts.[9] The separator is filled with hydrogen gas at low pressure, and its magnetic

fields guide the evaporation residues (the newly formed Moscovium atoms) to a focal plane

detector.

Detection System: At the focal plane, a position-sensitive silicon detector array was installed.

This system was designed to measure the implantation of a Moscovium recoil nucleus and

its subsequent chain of alpha (α) decays. The detector recorded the time, position, and
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energy of each decay event. The main detector was surrounded by side detectors to capture

α-particles that might escape at wide angles, ensuring a high detection efficiency.

2.3 Identification Methodology The identification of Moscovium was not direct but was achieved

by observing its characteristic decay chain. The synthesized Moscovium atoms are highly

radioactive and undergo a sequence of α-decays into lighter, previously identified or

characterized daughter nuclei. By correlating the parent recoil nucleus with the full chain of

subsequent α-decays terminating in a known spontaneous fission (SF) event, the existence of

the new element was unequivocally established.[10]

Quantitative Data: Decay Properties
The initial experiments identified two isotopes of Moscovium, ²⁸⁸Mc and ²⁸⁷Mc, produced via

the 3n and 4n evaporation channels, respectively. The production cross-sections were

measured to be approximately 3 picobarns (pb) for ²⁸⁸Mc and 1 pb for ²⁸⁷Mc.[8] The decay

characteristics of these isotopes and their daughter products are summarized in the table

below.

Isotope Half-Life (T₁/₂) Decay Mode
Alpha-Decay
Energy (Qα)

Daughter
Isotope

²⁸⁸Mc 87 ms α 10.46 MeV ²⁸⁴Nh

²⁸⁴Nh 0.48 s α 9.79 MeV ²⁸⁰Rg

²⁸⁰Rg 6.3 ms α 10.99 MeV ²⁷⁶Mt

²⁷⁶Mt 0.72 s α 9.71 MeV ²⁷²Bh

²⁷²Bh 9.8 s α 9.02 MeV ²⁶⁸Db

²⁶⁸Db ~29 h SF / α - -

²⁸⁷Mc 32 ms α 10.59 MeV ²⁸³Nh

²⁸³Nh 0.10 s α 10.02 MeV ²⁷⁹Rg

²⁷⁹Rg 0.17 s α 10.32 MeV ²⁷⁵Mt

²⁷⁵Mt 29 ms α 10.03 MeV ²⁷¹Bh

²⁷¹Bh ~1 s SF - -
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(Data compiled from the Physical Review C publication by Oganessian et al. and subsequent

evaluations.)[8][11]

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflow for Moscovium synthesis and the

logical progression of its decay chain, as observed in the discovery experiments.
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Caption: Experimental workflow for the synthesis and identification of Moscovium.
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Caption: Alpha decay chain of the Moscovium-288 isotope terminating in spontaneous fission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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